Cas no 1092683-07-2 (4-Nitro-1H-pyrazole-5-carboxamide)

4-Nitro-1H-pyrazole-5-carboxamide is a heterocyclic organic compound featuring a nitro-substituted pyrazole core with a carboxamide functional group. This structure imparts reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating further functionalization, while the carboxamide moiety offers hydrogen-bonding potential for molecular interactions. Its well-defined chemical properties enable precise modifications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's stability under standard conditions ensures reliable handling and storage. As a building block, it supports the synthesis of diverse derivatives with potential applications in drug discovery and specialty chemicals.
4-Nitro-1H-pyrazole-5-carboxamide structure
1092683-07-2 structure
Product Name:4-Nitro-1H-pyrazole-5-carboxamide
CAS No:1092683-07-2
MF:C4H4N4O3
MW:156.099559783936
CID:1089169
PubChem ID:541972
Update Time:2025-06-07

4-Nitro-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-1H-pyrazole-5-carboxamide
    • AB06279
    • Z1198153902
    • EN300-116354
    • 4-nitro-1h-pyrazole-3-carboxylic acid amide
    • Oprea1_674383
    • STK505481
    • BS-14414
    • 4-Nitro-1H-pyrazole-3-carboxamide
    • 4-NITRO-2H-PYRAZOLE-3-CARBOXAMIDE
    • Oprea1_625776
    • 4-Nitro-1H-pyrazole-3-carboxamide #
    • 4-nitropyrazole-3-carboxamide
    • AKOS025395026
    • Pyrazole-3-carboxamide, 4-nitro-
    • 1092683-07-2
    • 65190-36-5
    • AMY4794
    • DB-316678
    • SCHEMBL3116767
    • AKOS006272800
    • ALBB-008661
    • AKOS003725956
    • F30092
    • 4-Nitro-2H-pyrazole-3-carboxylic acid amide
    • MFCD00475940
    • 4-nitro-1H-5-pyrazolecarboxamide
    • CS-0197353
    • SCHEMBL14357511
    • Inchi: 1S/C4H4N4O3/c5-4(9)3-2(8(10)11)1-6-7-3/h1H,(H2,5,9)(H,6,7)
    • InChI Key: SVHOGXCJBBYKOT-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C=NN1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 156.02834000g/mol
  • Monoisotopic Mass: 156.02834000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 118Ų

4-Nitro-1H-pyrazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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